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Compound of Interest

Compound Name: 3-Methylheptanenitrile

Cat. No.: B15233164

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylheptanenitrile, with the chemical formula C8H15N, is a branched aliphatic nitrile.[1]
[2][3] Understanding its physical properties is fundamental for its application in chemical
synthesis and drug development, where it may serve as a key intermediate or building block.
This guide provides a summary of its computed physical properties and outlines the standard
experimental protocols for their determination.

Core Physical Properties

While specific experimental data for 3-Methylheptanenitrile is not extensively documented in
publicly available literature, a number of its physical properties have been calculated using
computational models. These computed values provide a valuable estimation for handling and
characterization.
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Property Value Source
Molecular Formula C8H15N PubChem[1][2]
Molecular Weight 125.21 g/mol PubChem[1][2][4]
XLogP3 29 PubChem[1][2]
Hydrogen Bond Donor Count 0 PubChem[1][2]
Hydrogen Bond Acceptor

Count 1 PubChem[1][2]
Rotatable Bond Count 4 PubChem[1][2]
Exact Mass 125.120449483 Da PubChem[1][2]
Topological Polar Surface Area  23.8 A2 PubChem[1][2]
Heavy Atom Count 9 PubChem[1][2]

Experimental Protocols for Physical Property
Determination

The following are detailed methodologies for the experimental determination of key physical
properties of liquid nitriles like 3-Methylheptanenitrile.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of a liquid.[5]

Apparatus:

Thiele tube

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)
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Heat source (Bunsen burner or oil bath)

Sample of 3-Methylheptanenitrile

Procedure:

A small amount of 3-Methylheptanenitrile is placed in the small test tube.
The capillary tube is placed inside the test tube with the open end downwards.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in the Thiele tube containing a high-boiling point oil (e.g., mineral
oil).

The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube
will bubble out.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.
The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[5] This occurs when the vapor pressure of the sample equals the atmospheric pressure.

Density Determination

The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

Volumetric flask (e.g., 10 mL)

Analytical balance

Pipette

Sample of 3-Methylheptanenitrile
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e Thermometer

Procedure:

The mass of the clean, dry volumetric flask is accurately measured using an analytical
balance.

o The flask is filled to the calibration mark with 3-Methylheptanenitrile using a pipette.
e The mass of the flask containing the nitrile is measured.
e The temperature of the liquid is recorded as density is temperature-dependent.

e The density is calculated by dividing the mass of the nitrile (mass of flask with nitrile - mass
of empty flask) by the volume of the flask.

Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance and can be used to identify and
assess the purity of a sample.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Sample of 3-Methylheptanenitrile

Solvent for cleaning (e.g., ethanol or isopropanol)
Procedure:

o The refractometer is calibrated using a standard sample with a known refractive index (e.g.,
distilled water).
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e The prism of the refractometer is cleaned with a suitable solvent and allowed to dry
completely.

o Afew drops of 3-Methylheptanenitrile are placed on the prism.

e The prism is closed and the instrument is allowed to equilibrate to the desired temperature,
typically controlled by a circulating water bath.

e The light source is switched on and the eyepiece is adjusted until the crosshairs are in focus.

e The adjustment knob is turned until the boundary between the light and dark regions is sharp
and centered on the crosshairs.

o The refractive index is read from the instrument's scale. The temperature of the
measurement should also be recorded.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a liquid nitrile.
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Workflow for Physical Property Determination of a Liquid Nitrile
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Caption: Logical workflow for the experimental determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 3-
Methylheptanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15233164#physical-properties-of-3-
methylheptanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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